Cas no 1227954-44-0 (5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole)

• Product Name: 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole
• CAS No: 1227954-44-0
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD12406837
• CID: 4579250
• Update Time: 2025-05-19

5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole
• Oxazole, 5-[4-(trifluoromethoxy)phenyl]-

• MDL： MFCD12406837
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-8-3-1-7(2-4-8)9-5-14-6-15-9/h1-6H
• InChI Key： MRNFPNFXMNICJX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC(F)(F)F)C=C2)=CN=C1

Additional information on 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole

Introduction to 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole (CAS No: 1227954-44-0)

5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole, identified by its CAS number 1227954-44-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethoxy group and an oxazole core makes it a versatile scaffold for the development of novel therapeutic agents.

The oxazole ring is a five-membered heterocycle containing one oxygen atom and two carbon atoms. This structural motif is known for its stability and biological activity, making it a common component in various pharmacophores. The incorporation of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Such modifications often lead to improved pharmacokinetic profiles and enhanced binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of oxazole derivatives. The compound 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole has been studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. Oxazole derivatives have shown significant activity in inhibiting inflammatory pathways, making them valuable candidates for treating chronic inflammatory diseases.

The trifluoromethoxy group plays a critical role in modulating the biological activity of this compound. Fluoro substitution is a well-documented strategy in drug design, where it can influence both the physical properties and the electronic distribution of the molecule. This can lead to enhanced binding to biological targets, improved bioavailability, and increased resistance to metabolic degradation. The combination of these effects makes 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole an attractive candidate for further investigation.

Numerous studies have highlighted the importance of heterocyclic compounds in drug discovery. The oxazole core is particularly noteworthy due to its presence in several FDA-approved drugs. These drugs exhibit a wide range of therapeutic effects, including antiviral, antibacterial, and anti-inflammatory activities. The structural versatility of oxazole derivatives allows for the design of molecules with tailored properties, making them suitable for addressing various diseases.

The synthesis of 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole involves multi-step organic reactions that require careful optimization. The introduction of the trifluoromethoxy group typically involves nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been well-documented in the literature and provide reliable routes for producing high yields of the desired compound.

In conclusion, 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole(CAS No: 1227954-44-0) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further research. The combination of computational modeling and experimental validation will be essential in elucidating its full pharmacological profile and exploring its therapeutic potential.